![molecular formula C20H16ClNO4S B8315178 4-[Benzenesulfonyl-(4-chloro-benzyl)-amino]-benzoic acid](/img/structure/B8315178.png)
4-[Benzenesulfonyl-(4-chloro-benzyl)-amino]-benzoic acid
Cat. No. B8315178
M. Wt: 401.9 g/mol
InChI Key: WSMSYAIXDZIOOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08258138B2
Procedure details
A solution of 4-[benzenesulfonyl-(4-chloro-benzyl)-amino]-benzoic acid tert-butyl ester (2.1 g, 4.4 mmol) in 10% trifluoroacetic acid/dichloromethane (50 mL) was stirred at room temperature for 16 hours. The reaction mixture was concentrated in vacuo and the residue partitioned between sodium hydrogen carbonate (saturated solution, 25 mL) and dichloromethane (20 mL). The aqueous layer was separated, acidified (pH 1) using 10% HCl (aq) and the resulting solution extracted with dichloromethane (3×75 mL). The organics were combined, dried over magnesium sulfate and concentrated in vacuo to afford the title compound as a white solid (1.1 g, 62% yield)
Name
4-[benzenesulfonyl-(4-chloro-benzyl)-amino]-benzoic acid tert-butyl ester
Quantity
2.1 g
Type
reactant
Reaction Step One
Name
trifluoroacetic acid dichloromethane
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Yield
62%
Identifiers
|
REACTION_CXSMILES
|
C([O:5][C:6](=[O:31])[C:7]1[CH:12]=[CH:11][C:10]([N:13]([S:22]([C:25]2[CH:30]=[CH:29][CH:28]=[CH:27][CH:26]=2)(=[O:24])=[O:23])[CH2:14][C:15]2[CH:20]=[CH:19][C:18]([Cl:21])=[CH:17][CH:16]=2)=[CH:9][CH:8]=1)(C)(C)C>FC(F)(F)C(O)=O.ClCCl>[C:25]1([S:22]([N:13]([CH2:14][C:15]2[CH:16]=[CH:17][C:18]([Cl:21])=[CH:19][CH:20]=2)[C:10]2[CH:11]=[CH:12][C:7]([C:6]([OH:31])=[O:5])=[CH:8][CH:9]=2)(=[O:24])=[O:23])[CH:26]=[CH:27][CH:28]=[CH:29][CH:30]=1 |f:1.2|
|
Inputs
Step One
|
Name
|
4-[benzenesulfonyl-(4-chloro-benzyl)-amino]-benzoic acid tert-butyl ester
|
|
Quantity
|
2.1 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OC(C1=CC=C(C=C1)N(CC1=CC=C(C=C1)Cl)S(=O)(=O)C1=CC=CC=C1)=O
|
|
Name
|
trifluoroacetic acid dichloromethane
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
FC(C(=O)O)(F)F.ClCCl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The reaction mixture was concentrated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue partitioned between sodium hydrogen carbonate (saturated solution, 25 mL) and dichloromethane (20 mL)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The aqueous layer was separated
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the resulting solution extracted with dichloromethane (3×75 mL)
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over magnesium sulfate
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated in vacuo
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)S(=O)(=O)N(C1=CC=C(C(=O)O)C=C1)CC1=CC=C(C=C1)Cl
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.1 g | |
| YIELD: PERCENTYIELD | 62% | |
| YIELD: CALCULATEDPERCENTYIELD | 62.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
